Cas no 51276-85-8 (2-Amino-1H-benzo[d]imidazol-5-ol)

• Product Name: 2-Amino-1H-benzo[d]imidazol-5-ol
• CAS No: 51276-85-8
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD02752051
• CID: 375391
• PubChem ID: 162636
• Update Time: 2025-06-30

2-Amino-1H-benzo[d]imidazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1H-benzo[d]imidazol-5-ol
• 1H-Benzimidazol-6-ol,2-amino-
• 2-amino-3H-benzimidazol-5-ol
• 1H-Benzimidazol-5-ol,2-amino-(9CI)
• 5-Hydroxy-2-aminobenzimidazole
• 2-amino-1h-benzimidazol-5-ol
• 2-AMINO-5-HYDROXY-BENZIMIDAZOLE
• 3kr0
• 1fv9
• 2-Amino-5-Hydroxybenzimidazole
• 2-Amino-3H-benzoimidazol-5-ol
• 2-amino-1,3-benzodiazol-5-ol
• 2-amino-3H-benzo[d]imidazol-5-ol
• 2-Amino-5-hydroxy-1H-benzimidazole
• BDBM50092659
• 2-amin
• 51276-85-8
• SCHEMBL726012
• C75402
• CS-W006407
• DTXSID30199274
• NS00066860
• LCZC2680
• Q27451744
• MFCD02752051
• CCRIS 4360
• CHEMBL126589
• AKOS006349657
• PD059494
• DB03729
• DS-5069
• AKOS016012975
• A871323
• BCA27685
• XH0111
• 2-amino-1H-1,3-benzodiazol-5-ol

• MDL： MFCD02752051
• Inchi： 1S/C7H7N3O/c8-7-9-5-2-1-4(11)3-6(5)10-7/h1-3,11H,(H3,8,9,10)
• InChI Key： FNSYWIPPPFVBAV-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)NC(N)=N2

Computed Properties

• Exact Mass: 149.05900
• Monoisotopic Mass: 149.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.556
• Melting Point: No data available
• Boiling Point: 469°C at 760 mmHg
• Flash Point: 237.4°C
• Refractive Index: 1.848
• PSA: 74.93000
• LogP: 1.43190
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Amino-1H-benzo[d]imidazol-5-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Amino-1H-benzo[d]imidazol-5-ol

2-Amino-1H-benzo[d]imidazol-5-ol: A Comprehensive Overview

The compound 2-Amino-1H-benzo[d]imidazol-5-ol (CAS No. 51276-85-8) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms. The benzo[d]imidazole framework adds an aromatic benzene ring fused to the imidazole core, enhancing its structural complexity and functional versatility.

Recent studies have highlighted the importance of 2-Amino-1H-benzo[d]imidazol-5-ol in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the amino group (-NH2) at position 2 and the hydroxyl group (-OH) at position 5 introduces significant hydrogen bonding capabilities, which are crucial for molecular interactions in biological systems. These functional groups also contribute to the compound's solubility and bioavailability, making it an attractive candidate for therapeutic applications.

One of the most promising aspects of 2-Amino-1H-benzo[d]imidazol-5-ol is its ability to act as a scaffold for further chemical modifications. Researchers have explored various substitution patterns on the benzo[d]imidazole ring, leading to derivatives with enhanced pharmacokinetic properties. For instance, substituting the hydroxyl group with electron-withdrawing groups has been shown to improve the compound's stability and potency in vitro.

In terms of synthesis, 2-Amino-1H-benzo[d]imidazol-5-ol can be prepared through a variety of methods, including condensation reactions involving o-amino phenols and carbonyl compounds. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

The biological activity of 2-Amino-1H-benzo[d]imidazol-5-ol has been extensively studied, particularly its role as an antioxidant and anti-inflammatory agent. Experimental data indicate that the compound exhibits potent scavenging activity against reactive oxygen species (ROS), which are implicated in numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Furthermore, its anti-inflammatory properties have been attributed to its ability to inhibit pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6).

Another area of active research is the exploration of 2-Amino-1H-benzo[d]imidazol-5-ol as a potential anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways, such as the PI3K/AKT/mTOR pathway. Its ability to selectively target cancer cells while sparing normal cells makes it a promising candidate for chemotherapy.

In addition to its therapeutic applications, 2-Amino-1H-benzo[d]imidazol-5-ol has also found utility in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent breakthroughs in nanotechnology have further expanded its potential applications in advanced materials development.

Despite its numerous advantages, there are challenges associated with the use of 2-Amino-1H-benzo[d]imidazol-5